Cas no 1695789-25-3 (2-(1-methylpiperidin-2-yl)ethane-1-sulfonamide)

• Product Name: 2-(1-methylpiperidin-2-yl)ethane-1-sulfonamide
• CAS No: 1695789-25-3
• MF: C₈H₁₈N₂O₂S
• MW: 206.305720806122
• CID: 5245303
• PubChem ID: 107912942
• Update Time: 2026-03-08

2-(1-methylpiperidin-2-yl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Piperidineethanesulfonamide, 1-methyl-
• 2-(1-methylpiperidin-2-yl)ethane-1-sulfonamide

• Inchi： 1S/C8H18N2O2S/c1-10-6-3-2-4-8(10)5-7-13(9,11)12/h8H,2-7H2,1H3,(H2,9,11,12)
• InChI Key： LGSXZGFVBSRNQY-UHFFFAOYSA-N
• SMILES： N1(C)CCCCC1CCS(N)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-(1-methylpiperidin-2-yl)ethane-1-sulfonamide

Introduction to 2-(1-methylpiperidin-2-yl)ethane-1-sulfonamide (CAS No. 1695789-25-3)

The compound 2-(1-methylpiperidin-2-yl)ethane-1-sulfonamide, identified by the CAS registry number CAS No. 1695789-25-3, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a piperidine ring, a methyl group, and a sulfonamide functional group, which collectively contribute to its versatile chemical behavior.

Recent studies have highlighted the importance of sulfonamides in medicinal chemistry, particularly as bioisosteres of amides. The sulfonamide group in this compound plays a crucial role in modulating the molecule's pharmacokinetic properties, such as solubility and permeability. Additionally, the piperidine ring introduces rigidity and potential hydrogen bonding capabilities, which are essential for interactions with biological targets.

The synthesis of 2-(1-methylpiperidin-2-yl)ethane-1-sulfonamide involves a multi-step process that typically includes the formation of the piperidine ring followed by sulfonation and amidation. Researchers have explored various synthetic pathways to optimize yield and purity, with recent advancements focusing on green chemistry principles to minimize environmental impact.

In terms of applications, this compound has shown promise in several therapeutic areas. For instance, its ability to act as a kinase inhibitor has been explored in oncology research. Recent findings suggest that it may inhibit specific protein kinases involved in cancer cell proliferation, making it a potential candidate for anti-cancer drug development.

Moreover, the compound's unique structure allows for further functionalization, enabling researchers to explore its potential as a building block for more complex molecules. This versatility is particularly valuable in combinatorial chemistry and high-throughput screening efforts.

From an analytical standpoint, the characterization of CAS No. 1695789-25-3 has been enhanced by modern spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into the compound's molecular structure and stability under various conditions.

In conclusion, 2-(1-methylpiperidin-2-yl)ethane-1-sulfonamide represents a valuable addition to the arsenal of compounds available for pharmaceutical research. Its structural features and functional groups make it a promising candidate for developing novel therapeutic agents. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in drug discovery and development.